Cas no 203799-67-1 (4-(1E)-2-(3E)-3-2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene-2-phenylcyclopent-1-en-1-ylethenyl-2,6-diphenyl-1-thiopyran-1-ylium; tetrafluoroboranuide)

4-(1E)-2-(3E)-3-2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene-2-phenylcyclopent-1-en-1-ylethenyl-2,6-diphenyl-1-thiopyran-1-ylium; tetrafluoroboranuide structure
203799-67-1 structure
Product Name:4-(1E)-2-(3E)-3-2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene-2-phenylcyclopent-1-en-1-ylethenyl-2,6-diphenyl-1-thiopyran-1-ylium; tetrafluoroboranuide
CAS No:203799-67-1
MF:C49H37BF4S2
MW:776.752704381943
CID:5826970
PubChem ID:46784007
Update Time:2024-01-10

4-(1E)-2-(3E)-3-2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene-2-phenylcyclopent-1-en-1-ylethenyl-2,6-diphenyl-1-thiopyran-1-ylium; tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

    • 4-(1E)-2-(3E)-3-2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene-2-phenylcyclopent-1-en-1-ylethenyl-2,6-diphenyl-1-thiopyran-1-ylium; tetrafluoroboranuide
    • AKOS015958558
    • 4-[(E)-2-[(3E)-3-[2-(2,6-diphenylthiopyran-4-ylidene)ethylidene]-2-phenylcyclopenten-1-yl]ethenyl]-2,6-diphenylthiopyrylium;tetrafluoroborate
    • 203799-67-1
    • 4-[(E)-2-[(3E)-3-[2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene]-2-phenylcyclopent-1-en-1-yl]ethenyl]-2,6-diphenyl-1lambda4-thiopyran-1-ylium; tetrafluoroboranuide
    • Inchi: 1S/C49H37S2.BF4/c1-6-16-38(17-7-1)45-32-36(33-46(50-45)39-18-8-2-9-19-39)26-28-43-30-31-44(49(43)42-24-14-5-15-25-42)29-27-37-34-47(40-20-10-3-11-21-40)51-48(35-37)41-22-12-4-13-23-41;2-1(3,4)5/h1-29,32-35H,30-31H2;/q+1;-1
    • InChI Key: YZIDIZGXUNHSEA-UHFFFAOYSA-N
    • SMILES: [S+]1C(C2C=CC=CC=2)=CC(=CC=1C1C=CC=CC=1)C=CC1=C(C2C=CC=CC=2)/C(=C/C=C2/C=C(C3C=CC=CC=3)SC(C3C=CC=CC=3)=C/2)/CC1.F[B-](F)(F)F |t:21|

Computed Properties

  • Exact Mass: 776.2365863g/mol
  • Monoisotopic Mass: 776.2365863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 8
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5Ų

4-(1E)-2-(3E)-3-2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene-2-phenylcyclopent-1-en-1-ylethenyl-2,6-diphenyl-1-thiopyran-1-ylium; tetrafluoroboranuide Pricemore >>

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4-(1E)-2-(3E)-3-2-(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene-2-phenylcyclopent-1-en-1-ylethenyl-2,6-diphenyl-1-thiopyran-1-ylium; tetrafluoroboranuide Related Literature

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